![molecular formula C6H15N3 B177865 N,N,N',N',N''-Pentamethylguanidine CAS No. 13439-84-4](/img/structure/B177865.png)
N,N,N',N',N''-Pentamethylguanidine
Overview
Description
“N,N,N’,N’,N’'-Pentamethylguanidine” is a chemical compound with the formula C6H15N3 . It is a derivative of guanidine, where all the hydrogen atoms attached to the nitrogen atoms are replaced by methyl groups .
Molecular Structure Analysis
The molecular weight of “N,N,N’,N’,N’'-Pentamethylguanidine” is 129.2034 . The molecule consists of three nitrogen atoms and six methyl groups .Physical And Chemical Properties Analysis
“N,N,N’,N’,N’'-Pentamethylguanidine” has a pH of 11.9 in a 100 g/l solution in water at 20°C . The pKaH data for guanidines is rather controversial: N,N,N’,N’,N’'-Pentamethylguanidine, the closest analogue to compound 5a for which literature data is available, is reported to have a pKaH of either 13.8 or 15.6 .Scientific Research Applications
Mutagenesis Studies
- Nitrosoguanidine as a Mutagen : Nitrosoguanidine has been identified as a powerful mutagen, notably in studies involving Escherichia coli. It enables targeted mutagenesis, aiding in the study of chromosome replication and mapping (Guerola, Ingraham, & Cerdá-Olmedo, 1971).
Biodegradation and Environmental Impact
- Biodegradation by Soil Bacteria : Research on nitroguanidine, a compound related to N,N,N',N',N''-Pentamethylguanidine, has shown its efficient degradation in aerobic microcosms by a soil bacterium, Variovorax strain VC1. This finding is significant for environmental remediation of NQ-contaminated soils (Perreault et al., 2012).
DNA Interaction and Carcinogenesis
- DNA Interaction and Carcinogenesis : N-methyl-N'-nitro-N-nitrosoguanidine (closely related to this compound) has been studied for its interaction with DNA and potential carcinogenic effects. These studies are crucial for understanding the molecular mechanisms of mutagenesis and carcinogenesis (Sugimura, Nagao, & Okada, 1966).
Structural Studies
- Structural Analysis : The study of N''-cyano-N,N-diisopropylguanidine has contributed to understanding the structural characteristics of similar compounds. It reveals the molecular interactions and potential for forming complex structures, which is essential for designing new molecules with specific properties (Hao et al., 2005).
Antiviral and Biomedical Applications
- Antiviral Polymers : Research has been conducted on N-halamine polyurea, which shares a structural motif with this compound. These polymers show antiviral activity, demonstrating the potential of guanidine-based compounds in biomedical applications (Steinman et al., 2021).
properties
IUPAC Name |
1,1,2,3,3-pentamethylguanidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N3/c1-7-6(8(2)3)9(4)5/h1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISNICOKBNZOJQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=C(N(C)C)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70158683 | |
Record name | N,N,N',N',N''-Pentamethylguanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70158683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13439-84-4 | |
Record name | N,N,N',N',N''-Pentamethylguanidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013439844 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N,N,N',N',N''-Pentamethylguanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70158683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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